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Compound of Interest

Compound Name: Notum pectinacetylesterase-1

Cat. No.: B10805817 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Notum is a secreted serine hydrolase that acts as a negative regulator of the Wnt signaling

pathway.[1][2][3] It does so by removing a palmitoleate group from Wnt proteins, a modification

essential for their binding to Frizzled receptors and subsequent signal transduction.[1][4][5] The

role of Notum in various diseases, including cancer and degenerative disorders, has made it an

attractive therapeutic target.[1][2] The development of potent and selective Notum inhibitors is

therefore of significant interest. As Notum belongs to the large and diverse family of serine

hydrolases, a critical step in the development of any Notum inhibitor is to assess its selectivity

against other members of this enzyme class to minimize off-target effects.[6][7] This application

note provides detailed protocols for assessing the selectivity of Notum inhibitors using

biochemical assays and advanced proteomic techniques.

Key Concepts

Serine Hydrolases: A large and diverse class of enzymes that utilize a catalytic serine

residue in their active site to hydrolyze substrates.[8][9][10]

Activity-Based Protein Profiling (ABPP): A powerful chemical proteomic method that uses

active site-directed probes to profile the functional state of enzymes within complex

biological samples.[8][11][12]
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Competitive ABPP: A variation of ABPP used to assess the potency and selectivity of

enzyme inhibitors by measuring their ability to compete with a broad-spectrum activity-based

probe for binding to the active site of target enzymes.[13][14]

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the Wnt signaling pathway and a general workflow for

assessing Notum inhibitor selectivity.
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Figure 1: Wnt Signaling Pathway and the Role of Notum.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://med.stanford.edu/content/dam/sm/bogyolab/documents/FaucherCellChemBioReview.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7484133/
https://www.benchchem.com/product/b10805817?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10805817?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Notum Inhibitor Candidate

In Vitro Enzymatic Assay
(Recombinant Notum)

Determine IC50 for Notum

Competitive Activity-Based
Protein Profiling (ABPP)

Gel-Based ABPP
(Initial Screen)

Broad Panel of
Serine Hydrolases

Mass Spectrometry-Based ABPP
(Global Profiling)

Proteome-wide

Analyze Selectivity Profile

Selective Inhibitor Identified

High Selectivity

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10805817?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Control (No Inhibitor)

With Inhibitor

Active Serine
Hydrolase

Labeled EnzymeLabeling

FP-Probe

Active Serine
Hydrolase

Inhibited EnzymeInhibition

Test Inhibitor

FP-ProbeNo Labeling

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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